N-(2,5-dimethoxyphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN5O3S/c1-29-15-6-7-17(30-2)16(11-15)23-19(28)12-31-20-9-8-18-24-25-21(27(18)26-20)13-4-3-5-14(22)10-13/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: NZJOCPQNCGCILG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2
• Molecular Formula: C21H18FN5O3S
• Molecular Weight: 439.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Agents

Research has shown that modifications to certain triazolopyridine and thioacetamide derivatives can lead to compounds with significant anticancer effects. For instance, the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, a compound with a similar structural framework, demonstrated remarkable anticancer activities and toxicity when orally administered. The replacement of the acetamide group with an alkylurea moiety resulted in derivatives with potent antiproliferative activities against several human cancer cell lines, lower acute oral toxicity, and efficacy in inhibiting tumor growth in a mouse model, suggesting these compounds as potential anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Antioxidant Ability

The synthesis and evaluation of novel compounds bearing triazolo and thiadiazine rings have also been investigated for their antioxidant capabilities. One study synthesized a compound with a triazolo[3,4-b][1,3,4]thiadiazin moiety and evaluated its antioxidant ability, demonstrating significant activity in DPPH and FRAP assays. This indicates the potential of these heterocyclic systems in developing antioxidants (R. M. Shakir et al., 2017).

Antimicrobial and Antiviral Activities

Research into heterocyclic compounds incorporating thiadiazole moieties has shown promising results in antimicrobial and antiviral applications. For example, the synthesis and assessment of novel heterocycles against the cotton leafworm revealed not only insecticidal properties but also potential antimicrobial activities, highlighting the versatility of these compounds in addressing various biological targets (A. Fadda et al., 2017).